Cas no 61470-69-7 (Benzenesulfonic acid, 2-amino-5-[(2-nitrophenyl)amino]-)
61470-69-7 structure
Product Name:Benzenesulfonic acid, 2-amino-5-[(2-nitrophenyl)amino]-
CAS No:61470-69-7
MF:C12H11N3O5S
MW:309.297841310501
CID:478095
PubChem ID:71395527
Update Time:2025-04-19
Benzenesulfonic acid, 2-amino-5-[(2-nitrophenyl)amino]- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonic acid, 2-amino-5-[(2-nitrophenyl)amino]-
- 2-amino-5-(2-nitroanilino)benzenesulfonic acid
- 61470-69-7
- DTXSID80817138
- 2-Amino-5-(2-nitroanilino)benzene-1-sulfonic acid
-
- Inchi: 1S/C12H11N3O5S/c13-9-6-5-8(7-12(9)21(18,19)20)14-10-3-1-2-4-11(10)15(16)17/h1-7,14H,13H2,(H,18,19,20)
- InChI Key: HAFJODKLPKBZSC-UHFFFAOYSA-N
- SMILES: S(C1C(=CC=C(C=1)NC1C=CC=CC=1[N+](=O)[O-])N)(=O)(=O)O
Computed Properties
- Exact Mass: 309.04203
- Monoisotopic Mass: 309.04194163g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 472
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 147Ų
Experimental Properties
- PSA: 135.56
Benzenesulfonic acid, 2-amino-5-[(2-nitrophenyl)amino]- Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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